![molecular formula C21H25NO3 B4922209 ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate](/img/structure/B4922209.png)
ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate
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Overview
Description
Ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate, also known as EPPC, is a synthetic compound that has gained popularity in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxylates and is synthesized through a multistep process.
Mechanism of Action
The exact mechanism of action of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate is still under investigation. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. This compound is thought to enhance the activity of GABA receptors, resulting in a decrease in neuronal excitability and the manifestation of its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to affect several biochemical and physiological processes in the body. It has been found to increase the levels of GABA, a neurotransmitter that plays a crucial role in the regulation of neuronal excitability. Additionally, this compound has been shown to reduce the levels of glutamate, another neurotransmitter that is involved in the regulation of neuronal excitability.
Advantages and Limitations for Lab Experiments
Ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has several advantages for use in laboratory experiments. It exhibits high potency and selectivity, making it an ideal candidate for studying the GABAergic system. Additionally, this compound has low toxicity and is well-tolerated in animal models. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate. One potential area of research is the investigation of its potential as a treatment for anxiety disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify any potential side effects or toxicity. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in future research.
Synthesis Methods
The synthesis of ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate involves several steps, including the reaction of 3-phenoxybenzyl chloride with piperidine, followed by the reaction of the resulting product with ethyl chloroformate. The final product is obtained after several purification steps.
Scientific Research Applications
Ethyl 1-(3-phenoxybenzyl)-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anxiolytic properties in animal models. Additionally, this compound has been shown to have potential as a treatment for Parkinson's disease and other neurological disorders.
Properties
IUPAC Name |
ethyl 1-[(3-phenoxyphenyl)methyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO3/c1-2-24-21(23)18-9-7-13-22(16-18)15-17-8-6-12-20(14-17)25-19-10-4-3-5-11-19/h3-6,8,10-12,14,18H,2,7,9,13,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWFQOCDKPRJZQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)CC2=CC(=CC=C2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
3.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198826 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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